Published in Crystallography Reviews (Vol. 28, No. 4, 2022)

Cocrystallization is an extensively used method in Crystal Engineering for tuning the properties of target compounds by pairing them with ad-hoc selected molecular partners (i.e. coformers) in a stoichiometric ratio within the same crystal structure. The formation of a new intermolecular network significantly alters the physical–chemical properties of the final material, becoming crucial for target applications such as pharmaceutical, agrochemical and nuctraceutical where cocrystals are largely investigated. Although, the majority of the cocrystals reported in the literature so far are generally made of coformers which are solid at room temperature, there is no restriction in using liquid or low melting compounds as a coformer. This contribution aims at reviewing some significant cases and applications where cocrystallization is used to stabilize liquid ingredients, that are generally poorly stable and their manufacturing, transportation, and storage conditions present considerable environmental, logistical, and cost-related challenges.

(2021). Department of mind-blowing theories. Crystallography Reviews: Vol. 27, No. 2, pp. 127-129.

(2020). Crystallography for chemists (1st edition) Crystallography Reviews: Vol. 26, No. 2, pp. 113-114.

As the authors say, they give a ‘The Definitive Hitchhiker’s Guide to Pathological Macromolecular Crystals’ in their tutorial review article ‘Characterizing pathological imperfections in macromolecular crystals: lattice disorders and modulations’ by Jeffrey J. Lovelace andGloria E.O. Borgstahl fromTheEppley Institute forResearch inCancer andAlliedDiseases,University ofNebraskaMedical Center,Omaha,USA. Fourmain categories of pathological crystals are described from the easiest to themost difficult: rotational order/disorder (ROD), layer translocation defect (LTD), translational non-crystallographic symmetry (tNCS) and modulation. The paper provides an easy to follow experimental pathway to solve each malady, the descriptions of crystal issues are given, the symptoms and ways of solution are detailed. The review article ‘Introduction to crystallographic refinement of macromolecular atomic models’ by Alexandre G. Urzhumtsev from the IGBMC, CNRS-INSERM Illkirch andUniversité de Lorraine, Nancy, France andVladimir Y. Lunin fromKeldysh Institute of Applied Mathematics of Russian Academy of Sciences, Moscow, Russia [1] is now accomplished with an addendum by the authors. The review section ‘5.8.2 Subatomic resolution’ is completedwith some historical details, especially with a reference of a forgotten article by Rosalind Franklin in Nature [2]. Franklin showed in 1950 the impact of bond electrons on structure factors, moreover she modelled their contribution as that from point scatterers at the middle of bonds. This was the first attempt on modelling of deformation density. A Statement by Dietmar Stalke, Regine Herbst-Irmer and their co-workers from the Institute for Inorganic Chemistry, University Göttingen, Germany is issued on the review ‘Metrics for crystallographic diffractionand fit-data: a reviewof existing ones and the need for new ones’ from Julian Henn [3] as he refers two of their examples as case studies. The overall aim is to improve X-ray structure analyses, addressing issues with σ (Io)s, as well as to avoid overfitting in charge densitymodels. The community of Crystallographers is aware of the need for improvement in hardware and software and the upcoming developments towards data quality need to be discussed. The book ‘Data analytics for protein crystallization’ edited by Marc L. Pusey and Ramazan SavaşAygűn in 2017 is part of theComputational Biology series of Springer International Publishing AG. It was reviewed by Ivana Kuta Smatanova from the University of South Bohemia, Czech Republik. Successful crystallization of biological macromolecules depends on the purification process and the crystallization methodology; on the balance of the large number of variables in solution composition and final purity of the protein are critical. The book provides a mathematical-physical interpretation of crystallization, with an improved theoretical insight into the processes of nucleation and crystal growth.

The main focus of drug development against COVID-19 is on the spike protein and proteases. However, such drugs can be problematic because of mutations (in the case of the spike protein) and harmful to cellular homologs (in case of the proteases). Here, we review a viral protein that due to its conserved and multifunctional nature may be an alternative drug target: SARS-CoV-2 nucleocapsid. This protein consists of two ordered and three disordered domains, all of which exhibit RNA binding activity and are important for ribonucleoprotein complex assembly. This complex protects the viral RNA and is important for viral replication. Nucleocapsid might also be connected to modulation of the host cell cycle, replication, translation, viral assembly, and other parts of the infection cycle. The two ordered domains, the RNA binding domain and the dimerization domain, mediate packaging of the RNA into the ribonucleoprotein complex and bind it to membrane proteins. The actual organization of this complex has not been conclusively verified yet, but the large SARS-CoV-2 RNA genome is efficiently packed yet is very flexible. A better understanding of this protein could lead to an efficient therapeutic measure against the virus and would improve our understanding of COVID-19.

(2021). Carbonic anhydrase as drug target – thermodynamics and structure of inhibitor binding. Crystallography Reviews: Vol. 27, No. 3-4, pp. 209-210.

Published in Crystallography Reviews (Vol. 28, No. 2-3, 2022)

The procedure for phase extension (PX) involves gradually extending the initial phases from low resolution (e.g., ~8Å) to the high-resolution limit of a diffraction data set. Structural redundancy present in the viral capsids that display icosahedral symmetry results in a high degree of non-crystallographic symmetry (NCS), which in turn translates into higher phasing power and is critical for improving and extending phases to higher resolution. Greater completeness of the diffraction data and determination of a molecular replacement solution, which entails accurately identifying the virus particle orientation(s) and position(s), are important for the smooth progression of the PX procedure. In addition, proper definition of a molecular mask (envelope) around the NCS-asymmetric unit has been found to be important for the success of density modification procedures, such as density averaging and solvent flattening. Regardless of the degree of NCS, the PX method appears to work well in all space groups, provided an accurate molecular mask is used along with reasonable initial phases. However, in the cases with space group P1, in addition to requiring a molecular mask, starting the phase extension at a higher resolution (e.g., 6Å) overcame the previously reported problems due to Babinet phases and phase flipping errors.

(2020). Unravelling the double helix: the lost heroes of DNA. Crystallography Reviews: Vol. 26, No. 1, pp. 61-64.